Cas no 149429-22-1 (11H-Indolo[3,2-c]quinoline,6,8,9-trimethyl-)

11H-Indolo[3,2-c]quinoline,6,8,9-trimethyl- structure
149429-22-1 structure
Product Name:11H-Indolo[3,2-c]quinoline,6,8,9-trimethyl-
CAS No:149429-22-1
MF:C18H16N2
MW:260.333044052124
CID:235019
PubChem ID:5412959
Update Time:2025-04-19

11H-Indolo[3,2-c]quinoline,6,8,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 11H-Indolo[3,2-c]quinoline,6,8,9-trimethyl-
    • MLS001182610
    • SR-01000877155
    • AQ-405/42300256
    • 6,8,9-trimethyl-11H-indolo[3,2-c]quinoline
    • 149429-22-1
    • SR-01000877155-2
    • BDBM83395
    • cid_5412959
    • SMR000477820
    • CHEMBL1710136
    • Inchi: 1S/C18H16N2/c1-10-8-14-16(9-11(10)2)20-18-13-6-4-5-7-15(13)19-12(3)17(14)18/h4-9,20H,1-3H3
    • InChI Key: DISDWAOVQQELPK-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C(C)=CC=2C2C(C)=NC3C=CC=CC=3C1=2

Computed Properties

  • Exact Mass: 260.131348519g/mol
  • Monoisotopic Mass: 260.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 28.7Ų
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